N-(benzo[d][1,3]dioxol-5-yl)-2-((1-(3-chlorophenyl)-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-[1-(3-chlorophenyl)imidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C18H14ClN3O3S/c19-12-2-1-3-14(8-12)22-7-6-20-18(22)26-10-17(23)21-13-4-5-15-16(9-13)25-11-24-15/h1-9H,10-11H2,(H,21,23)
• InChI Key: VAELRBCXMVKJJI-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NC(=O)CSC3=NC=CN3C4=CC(=CC=C4)Cl
• Molecular Formula: C18H14ClN3O3S
• Molecular Weight: 387.8 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a benzo[d][1,3]dioxol-5-yl group, a 1H-imidazol-2-yl group, and a thioacetamide group. These groups are common in many pharmaceuticals and could potentially have interesting biological activities.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, the presence of the benzo[d][1,3]dioxol-5-yl group could potentially make the compound more lipophilic, which could affect its solubility and stability.

Scientific Research Applications

• Antibacterial Properties :

  • A study explored the synthesis of derivatives similar to N-(benzo[d][1,3]dioxol-5-yl)-2-((1-(3-chlorophenyl)-1H-imidazol-2-yl)thio)acetamide and evaluated their antibacterial activities. These compounds exhibited significant antibacterial properties (K. Ramalingam, D. Ramesh, B. Sreenivasulu, 2019).

• Antitumor Activity :

  • Research focusing on derivatives bearing different heterocyclic rings, including structures similar to the compound , demonstrated potential antitumor activity against various human tumor cell lines (L. Yurttaş, Funda Tay, Ş. Demirayak, 2015).

• Antimicrobial and Antioxidant Agents :

  • Another study synthesized compounds with structures related to N-(benzo[d][1,3]dioxol-5-yl)-2-((1-(3-chlorophenyl)-1H-imidazol-2-yl)thio)acetamide and screened them for in-vitro antimicrobial activity. Some of these compounds showed potent anti-microbial activity against bacteria and fungi and exhibited very good antioxidant activity (Basavaraj S Naraboli, J. S. Biradar, 2017).

• α-Glucosidase Inhibitory Activity :

  • In a related study, synthesized derivatives were evaluated for their α-glucosidase inhibitory activity, with some showing very good inhibition, indicating potential for diabetes treatment (Satish Koppireddi, Sreenivas K. Avula, A. Tiwari, A. Z. Ali, R. Yadla, 2014).

• Antioxidant and Anti-inflammatory Properties :

  • A series of similar derivatives were synthesized and evaluated for their anti-inflammatory and antioxidant activities. Some compounds exhibited good antioxidant activity and possessed excellent anti-inflammatory activity (Satish Koppireddi, Jayaram Reddy Komsani, Sreenivas K. Avula, S. Pombala, Satishbabu Vasamsetti, S. Kotamraju, R. Yadla, 2013).